molecular formula C10H8FNO3 B8777258 Methyl 5-fluoro-6-hydroxy-1H-indole-2-carboxylate

Methyl 5-fluoro-6-hydroxy-1H-indole-2-carboxylate

Cat. No.: B8777258
M. Wt: 209.17 g/mol
InChI Key: AQNPHJZHDHFRKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-fluoro-6-hydroxy-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C10H8FNO3 and its molecular weight is 209.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H8FNO3

Molecular Weight

209.17 g/mol

IUPAC Name

methyl 5-fluoro-6-hydroxy-1H-indole-2-carboxylate

InChI

InChI=1S/C10H8FNO3/c1-15-10(14)8-3-5-2-6(11)9(13)4-7(5)12-8/h2-4,12-13H,1H3

InChI Key

AQNPHJZHDHFRKM-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC2=CC(=C(C=C2N1)O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 20.2 g (0.067 mol) 6-benzyloxy-5-fluoro-1H-indole-2-carboxylic acid methyl ester in 800 ml ethyl acetate was treated with 2 g (10%) Pd/C and hydrogenated at 1 bar for 2 h. After filtration and evaporation the residue was re-crystallized from ethyl acetate. The crystals were filtered off washed with diethyl ether and dried at 40° C. under vacuum to yield 10.9 g (74%) of the title compound as white crystals. MS (m/e): 208.1 (MH−, 100%).
Quantity
20.2 g
Type
reactant
Reaction Step One
Quantity
800 mL
Type
solvent
Reaction Step One
Name
Quantity
2 g
Type
catalyst
Reaction Step One
Yield
74%

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